5-bromo-N-(tert-butyl)-2-thiophenecarboxamide
Overview
Description
5-bromo-N-(tert-butyl)-2-thiophenecarboxamide, also known as BTB-T, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
5-bromo-N-(tert-butyl)-2-thiophenecarboxamide selectively inhibits the TASK-3 potassium channel, leading to hyperpolarization of the cell membrane and a decrease in neuronal excitability. This mechanism of action has been shown to be effective in reducing seizures and improving mood in animal models of epilepsy and depression.
Biochemical and Physiological Effects:
5-bromo-N-(tert-butyl)-2-thiophenecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. It has also been shown to improve mood and reduce anxiety-like behaviors in animal models of depression and anxiety. In addition, 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide has been shown to have a neuroprotective effect, reducing neuronal damage and inflammation in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide in lab experiments is its selectivity for the TASK-3 potassium channel. This allows researchers to study the specific role of this channel in various neurological disorders. However, one of the limitations of using 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide is its relatively low potency, which requires higher concentrations to achieve the desired effects.
Future Directions
There are several future directions for research on 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide. One area of interest is the development of more potent derivatives of 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide that can be used at lower concentrations. Another area of interest is the study of the effects of 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide on other potassium channels and ion channels, which may provide new insights into the mechanisms of neurological disorders. Finally, the potential clinical applications of 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide in the treatment of epilepsy, depression, and anxiety are also areas of interest for future research.
In conclusion, 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide is a promising compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. Its selective inhibition of the TASK-3 potassium channel has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various neurological disorders. While there are limitations to its use in lab experiments, there are several future directions for research that may lead to the development of more potent derivatives and potential clinical applications.
Scientific Research Applications
5-bromo-N-(tert-butyl)-2-thiophenecarboxamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to act as a selective inhibitor of the potassium channel TASK-3, which plays a crucial role in regulating the excitability of neurons. 5-bromo-N-(tert-butyl)-2-thiophenecarboxamide has been used to study the role of TASK-3 in various neurological disorders, including epilepsy, depression, and anxiety.
properties
IUPAC Name |
5-bromo-N-tert-butylthiophene-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNOS/c1-9(2,3)11-8(12)6-4-5-7(10)13-6/h4-5H,1-3H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCJPWFJDYOJAGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=C(S1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.